![molecular formula C19H20N2O3 B2725166 1-(4-ethoxybenzoyl)-N-methylindoline-2-carboxamide CAS No. 1101191-30-3](/img/structure/B2725166.png)
1-(4-ethoxybenzoyl)-N-methylindoline-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-ethoxybenzoyl)-N-methylindoline-2-carboxamide, also known as EBC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of indoline-2-carboxamide derivatives, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.
Scientific Research Applications
Synthesis and Pharmaceutical Applications
- Novel heterocyclic compounds derived from visnagenone and khellinone have been synthesized, showcasing anti-inflammatory and analgesic activities, highlighting the potential of structurally related compounds in drug development (Abu‐Hashem et al., 2020).
- Divergent palladium iodide catalyzed approaches have been used to synthesize functionalized isoindolinone and isobenzofuranimine derivatives, demonstrating the chemical versatility and potential pharmacological applications of compounds with similar structural frameworks (Mancuso et al., 2014).
Antitumor and Antimicrobial Activities
- A series of substituted 2-phenylbenzimidazole-4-carboxamides, representing "minimal" DNA-intercalating agents, have been evaluated for antitumor activity, suggesting the application of related structures in cancer therapy (Denny et al., 1990).
- Synthesis and cytotoxic activity studies of N-[2-(Dimethylamino)ethyl] carboxamide derivatives of various heterocycles have been conducted, showing growth inhibition in cancer cell lines and indicating the potential of similar compounds in therapeutic applications (Bu et al., 2000).
Drug Synthesis Improvement
- The telescoping process was introduced in the synthesis of a key intermediate for drug discoveries, showcasing an improved synthetic route that could be applicable to the synthesis of related compounds, enhancing yield and purity (Nishimura & Saitoh, 2016).
properties
IUPAC Name |
1-(4-ethoxybenzoyl)-N-methyl-2,3-dihydroindole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-3-24-15-10-8-13(9-11-15)19(23)21-16-7-5-4-6-14(16)12-17(21)18(22)20-2/h4-11,17H,3,12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRYVMAVFZLDSAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)N2C(CC3=CC=CC=C32)C(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.